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Compound of Interest

Compound Name:
N-tert-butyl-3-chloropropane-1-

sulfonamide

Cat. No.: B1314556 Get Quote

CAS Number: 63132-85-4

This technical guide provides a comprehensive overview of N-tert-butyl-3-chloropropane-1-
sulfonamide, a key chemical intermediate for researchers, scientists, and professionals in

drug development and agrochemical synthesis. This document details the compound's

properties, outlines its synthesis, and explores its potential applications, with a focus on

presenting clear, actionable data and methodologies.

Physicochemical Properties
N-tert-butyl-3-chloropropane-1-sulfonamide is a stable organic compound with the

molecular formula C₇H₁₆ClNO₂S.[1] Its molecular weight is 213.73 g/mol .[1] While

comprehensive experimental data is limited in publicly available literature, key predicted and

reported properties are summarized in the table below.
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Property Value Source

CAS Number 63132-85-4 [1]

Molecular Formula C₇H₁₆ClNO₂S [1]

Molecular Weight 213.73 g/mol [1]

Melting Point 70-72 °C ChemBK

Boiling Point (Predicted) 293.7 ± 42.0 °C ChemBK

Density (Predicted) 1.153 ± 0.06 g/cm³ ChemBK

Synthesis and Reaction Mechanisms
The primary synthetic route to N-tert-butyl-3-chloropropane-1-sulfonamide involves the

nucleophilic substitution reaction between 3-chloropropane-1-sulfonyl chloride and tert-

butylamine.[2] This reaction is a standard method for the formation of sulfonamides.

A detailed experimental protocol, based on general principles of sulfonamide synthesis, is

provided below.

Experimental Protocol: Synthesis of N-tert-butyl-3-
chloropropane-1-sulfonamide
Materials:

3-chloropropane-1-sulfonyl chloride

tert-Butylamine

Anhydrous dichloromethane (DCM)

Triethylamine (Et₃N) or other suitable base

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Standard laboratory glassware and equipment (round-bottom flask, dropping funnel,

magnetic stirrer, etc.)

Equipment for solvent evaporation (rotary evaporator)

Chromatography supplies for purification (silica gel, solvents)

Procedure:

In a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert

atmosphere (e.g., nitrogen or argon), dissolve 3-chloropropane-1-sulfonyl chloride (1.0 eq) in

anhydrous dichloromethane.

Cool the solution to 0 °C using an ice bath.

In a separate flask, prepare a solution of tert-butylamine (1.1 eq) and triethylamine (1.2 eq)

in anhydrous dichloromethane.

Add the tert-butylamine solution dropwise to the cooled solution of 3-chloropropane-1-

sulfonyl chloride over a period of 30-60 minutes, maintaining the temperature at 0 °C.

After the addition is complete, allow the reaction mixture to slowly warm to room temperature

and stir for an additional 2-4 hours, or until reaction completion is confirmed by thin-layer

chromatography (TLC).

Upon completion, quench the reaction by adding water.

Transfer the mixture to a separatory funnel and wash sequentially with saturated aqueous

NaHCO₃ solution and brine.

Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by silica gel column chromatography using an appropriate

solvent system (e.g., a gradient of ethyl acetate in hexanes) to yield pure N-tert-butyl-3-
chloropropane-1-sulfonamide.
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Characterization:

The final product should be characterized by standard analytical techniques, such as ¹H NMR,

¹³C NMR, and mass spectrometry, to confirm its identity and purity.

The following diagram illustrates the general workflow for this synthesis.

Dissolve 3-chloropropane-1-sulfonyl chloride
and tert-butylamine/base in DCM

React at 0°C to room temperature Aqueous workup (wash with NaHCO₃ and brine)
Dry, concentrate, and purify
(silica gel chromatography)

N-tert-butyl-3-chloropropane-1-sulfonamide

Click to download full resolution via product page

Synthetic workflow for N-tert-butyl-3-chloropropane-1-sulfonamide.

Applications in Drug Development and
Agrochemicals
N-tert-butyl-3-chloropropane-1-sulfonamide serves as a versatile building block in the

synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical

industries.[2] The presence of the reactive chloro- group allows for further functionalization,

making it a valuable intermediate for creating libraries of compounds for screening and lead

optimization.

While specific signaling pathways involving this exact molecule are not documented in the

available literature, the broader class of sulfonamides is well-known for a variety of biological

activities.[3] For instance, many sulfonamide-containing drugs act as inhibitors of specific

enzymes.[3] The general mechanism of action for antibacterial sulfonamides involves the

inhibition of dihydropteroate synthase, an enzyme crucial for folate synthesis in bacteria.[3]

The logical relationship for the role of this compound as a synthetic intermediate is depicted

below.
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3-chloropropane-1-sulfonyl chloride
+ tert-butylamine
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Role as a key synthetic intermediate.

Conclusion
N-tert-butyl-3-chloropropane-1-sulfonamide is a valuable chemical intermediate with

significant potential in the development of new pharmaceuticals and agrochemicals. Its

straightforward synthesis and reactive nature make it an attractive starting material for a wide

range of applications. Further research into the biological activities of its derivatives may reveal

novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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